Cas no 186589-78-6 (1,2-Benzenediol, 3-chloro-6-fluoro-)

• Product Name: 1,2-Benzenediol, 3-chloro-6-fluoro-
• CAS No: 186589-78-6
• MF: C₆H₄ClFO₂
• MW: 162.546164512634
• CID: 114858
• Update Time: 2024-01-24

1,2-Benzenediol, 3-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-chloro-6-fluoro-
• 1,2-Benzenediol, 3-chloro-6-fluoro-

• Inchi： 1S/C6H4ClFO2/c7-3-1-2-4(8)6(10)5(3)9/h1-2,9-10H
• InChI Key： QDLYKRRDQRMUKX-UHFFFAOYSA-N
• SMILES： C1(O)=C(F)C=CC(Cl)=C1O

Computed Properties

• Exact Mass: 161.98842
• Monoisotopic Mass: 161.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.586±0.06 g/cm3(Predicted)
• Boiling Point: 224.9±35.0 °C(Predicted)
• PSA: 40.46
• pka: 7.33±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols